Cas no 824961-04-8 (5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)-)

• Product name: 5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)-
• CAS No: 824961-04-8
• MF: C₂₄H₃₂O₃Si
• MW: 396.594588279724
• CID: 689751
• PubChem ID: 68808607

5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)- Chemical and Physical Properties

Names and Identifiers

• 5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)-
• (7S)-7-[tert-butyl(diphenyl)silyl]oxyoct-5-enoic acid
• 824961-04-8
• (7S)-7-{[tert-Butyl(diphenyl)silyl]oxy}oct-5-enoic acid
• DTXSID80739068

• Inchi： InChI=1S/C24H32O3Si/c1-20(14-8-5-13-19-23(25)26)27-28(24(2,3)4,21-15-9-6-10-16-21)22-17-11-7-12-18-22/h6-12,14-18,20H,5,13,19H2,1-4H3,(H,25,26)/t20-/m0/s1
• InChI Key： AQUZXKNQWNCLQU-FQEVSTJZSA-N
• SMILES： CC(C=CCCCC(=O)O)O[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C(C)(C)C

Computed Properties

• Exact Mass: 396.21207141g/mol
• Monoisotopic Mass: 396.21207141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 4.76260